Cas no 107383-39-1 (Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-)

Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,rel- structure
107383-39-1 structure
Product Name:Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-
CAS No:107383-39-1
MF:C17H23NO
MW:257.370624780655
CID:159083
PubChem ID:182574
Update Time:2025-04-19

Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,rel- Chemical and Physical Properties

Names and Identifiers

    • Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,rel-
    • 3-(4a-ethyl-1-methyl-5,6,7,7a-tetrahydro-2H-cyclopenta[b]pyridin-4-yl)phenol
    • 4a-ethyl-2,4a,5,6,7,7a-hexahydro-4-(3-hydroxyphenyl)-1-methyl-1H-1-pyrindine
    • Phenol,3-[(4aR,7aR)-4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta[b]pyridin-4-yl]-,r...
    • 4-Ehhmp
    • AC1L4B8E
    • Phenol, 3-(4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-1-pyrindin-4-yl-, cis( -)-
    • Phenol, 3-(4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-cyclopenta(b)pyridin-4-yl)-, cis-
    • DTXSID90910306
    • 3-(4a-Ethyl-1-methyl-2,4a,5,6,7,7a-hexahydro-1H-cyclopenta[b]pyridin-4-yl)phenol
    • Phenol, 3-(4a-ethyl-2,4a,5,6,7,7a-hexahydro-1-methyl-1H-1-pyrindin-4-yl-, cis(+-)-
    • 107383-39-1
    • Inchi: 1S/C17H23NO/c1-3-17-10-5-8-16(17)18(2)11-9-15(17)13-6-4-7-14(19)12-13/h4,6-7,9,12,16,19H,3,5,8,10-11H2,1-2H3
    • InChI Key: WCBNTIVXKGADOG-UHFFFAOYSA-N
    • SMILES: OC1=CC=CC(=C1)C1=CCN(C)C2CCCC21CC

Computed Properties

  • Exact Mass: 257.17809
  • Monoisotopic Mass: 257.177964357g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 2
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 3.4
  • Topological Polar Surface Area: 23.5Ų

Experimental Properties

  • PSA: 23.47
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited